Cas no 1339047-92-5 ((3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine)

• Product Name: (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine
• CAS No: 1339047-92-5
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• MDL: MFCD16859009
• CID: 5302441
• PubChem ID: 62720544
• Update Time: 2025-11-01

(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl](ethyl)amine
• n-((3-Cyclopropyl-1-methyl-1h-1,2,4-triazol-5-yl)methyl)ethanamine
• 1H-1,2,4-Triazole-5-methanamine, 3-cyclopropyl-N-ethyl-1-methyl-
• (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine

• MDL： MFCD16859009
• Inchi： 1S/C9H16N4/c1-3-10-6-8-11-9(7-4-5-7)12-13(8)2/h7,10H,3-6H2,1-2H3
• InChI Key： VYFMXUOSPXPPNC-UHFFFAOYSA-N
• SMILES： N1=C(CNCC)N(C)N=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 0.4
• Topological Polar Surface Area: 42.7

Additional information on (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine

Introduction to (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine (CAS No. 1339047-92-5)

(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine (CAS No. 1339047-92-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The chemical structure of (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine is characterized by a cyclopropyl group and a methyl group attached to the triazole ring, along with an ethylamine moiety. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the triazole ring provides a platform for various biological interactions. The ethylamine substituent enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent research studies have explored the potential of (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine in various therapeutic areas. One notable application is its use as an antifungal agent. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine has shown promise as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine have also been extensively studied. Preclinical trials have shown that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it can be administered orally with minimal dosing frequency, enhancing patient compliance.

Furthermore, (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine has been evaluated for its toxicity profile. In vitro and in vivo studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity. This favorable safety profile supports its potential for further clinical development.

The synthesis of (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine involves several steps that can be optimized for large-scale production. A common synthetic route involves the reaction of 3-cyclopropyltriazole with methyl iodide to form the methylated derivative, followed by alkylation with ethyl bromide to introduce the ethylamine moiety. This process can be fine-tuned to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methyl(ethyl)amine (CAS No. 1339047-92-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal and anti-inflammatory therapies make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.